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Compound of Interest

Compound Name: 6-Fluoropyridine-3,4-diamine

Cat. No.: B1313892

An In-depth Technical Guide on 6-Fluoropyridine-3,4-diamine

This guide provides essential physicochemical data for 6-Fluoropyridine-3,4-diamine, a key
intermediate in pharmaceutical research and development. The information is tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular attributes of 6-Fluoropyridine-3,4-diamine are summarized below.
These data are critical for reaction stoichiometry, analytical characterization, and formulation
development.

Property Value
Molecular Formula C5H6FN3[1]
Molecular Weight 127.12 g/mol [2]
CAS Number 60186-24-5[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 6-Fluoropyridine-3,4-
diamine are proprietary and specific to individual manufacturing processes. However, a
general synthetic approach often involves the reduction of a corresponding dinitro or nitroamino
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precursor. Purification is typically achieved through recrystallization or column chromatography,
with analytical validation using techniques such as NMR, HPLC, and mass spectrometry to
confirm identity and purity.

Compound Data Relationship

The relationship between the common name, molecular formula, and molecular weight is a
fundamental concept in chemistry. The molecular formula represents the elemental
composition of the molecule, from which the molecular weight is calculated.
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Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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